Cas no 110767-58-3 (Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- structure
110767-58-3 structure
Product Name:Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:110767-58-3
MF:C13H16N4O5S
MW:340.354941368103
CID:149207
PubChem ID:936406
Update Time:2025-04-19

Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
    • Aceticacid, [[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- (9CI)
    • BRN 5358360
    • AKOS002188680
    • ACETIC ACID, 2-((4-AMINO-5-(3,4,5-TRIMETHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-
    • ACETIC ACID, ((4-AMINO-5-(3,4,5-TRIMETHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-
    • 2-((4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • 3-(3,4,5-Trimetossifenil)-4-ammino-5-carbossimetiltio-4H-1,2,4-triazolo [Italian]
    • 2HU30J169F
    • UNII-2HU30J169F
    • ((4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • 110767-58-3
    • 3-(3,4,5-Trimetossifenil)-4-ammino-5-carbossimetiltio-4H-1,2,4-triazolo
    • Q27254762
    • Inchi: 1S/C13H16N4O5S/c1-20-8-4-7(5-9(21-2)11(8)22-3)12-15-16-13(17(12)14)23-6-10(18)19/h4-5H,6,14H2,1-3H3,(H,18,19)
    • InChI Key: IBYJOXYTJSULBV-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1N

Computed Properties

  • Exact Mass: 340.08428
  • Monoisotopic Mass: 340.08414080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • PSA: 121.72

Acetic acid,2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Related Literature

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